Cas no 2228112-51-2 (2-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid)

• Product Name: 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid
• CAS No: 2228112-51-2
• MF: C₁₂H₂₂N₂O₅
• MW: 274.313483715057
• CID: 6493916
• PubChem ID: 165706521
• Update Time: 2025-05-26

2-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid
• EN300-1880497
• 2228112-51-2
• 2-amino-3-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}propanoic acid

• Inchi： 1S/C12H22N2O5/c1-12(2,3)19-11(17)14-4-5-18-8(7-14)6-9(13)10(15)16/h8-9H,4-7,13H2,1-3H3,(H,15,16)
• InChI Key： KNCUZOCBXBQHMD-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1CC(C(=O)O)N

Computed Properties

• Exact Mass: 274.15287181g/mol
• Monoisotopic Mass: 274.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid

Compound CAS No. 2228112-51-2: 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic Acid

The compound with CAS No. 2228112-51-2, known as 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a morpholine ring substituted with a tert-butoxy carbonyl group and an amino acid moiety. The presence of these functional groups makes it a versatile compound with applications in drug design, material science, and biochemical research.

Recent studies have highlighted the importance of morpholine derivatives in the development of bioactive compounds. Morpholine, a six-membered ring containing one oxygen and one nitrogen atom, is known for its ability to form hydrogen bonds, making it a valuable component in drug design. The substitution of the morpholine ring with a tert-butoxy carbonyl group enhances its stability and solubility, which are critical properties for pharmaceutical applications.

The amino acid moiety in this compound adds another layer of functionality. Amino acids are fundamental building blocks of proteins and play crucial roles in various biological processes. The integration of an amino acid group into this molecule allows for potential interactions with biological systems, making it a promising candidate for peptide synthesis and drug delivery systems.

One of the most exciting developments involving this compound is its application in the field of bioconjugate chemistry. Researchers have demonstrated that this compound can serve as a linker in the synthesis of bioconjugates, enabling the attachment of various functional groups to biomolecules such as proteins and nucleic acids. This capability has significant implications for the development of targeted drug delivery systems and diagnostic agents.

In addition to its chemical applications, this compound has shown potential in the field of enzyme catalysis. Studies have revealed that the tert-butoxy carbonyl group can act as a protecting group for amino acids during enzymatic reactions, enhancing the efficiency and specificity of these reactions. This property makes it a valuable tool in biocatalysis and green chemistry.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the formation of the morpholine ring, substitution with the tert-butoxy carbonyl group, and coupling with the amino acid moiety. Recent advancements in catalytic methods have improved the yield and purity of this synthesis process, making it more accessible for large-scale production.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This characteristic is particularly important for industries seeking sustainable chemical solutions.

In conclusion, CAS No. 2228112-51-2 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical synthesis and biotechnology, positions it as a valuable tool for researchers and industry professionals alike.